Cas no 2228227-34-5 (3-(aminomethyl)-3-(1H-1,3-benzodiazol-5-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(1H-1,3-benzodiazol-5-yl)cyclobutan-1-ol
• CAS No: 2228227-34-5
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5756995
• PubChem ID: 165652431
• Update Time: 2025-05-27

3-(aminomethyl)-3-(1H-1,3-benzodiazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1784645
• 2228227-34-5
• 3-(aminomethyl)-3-(1H-1,3-benzodiazol-5-yl)cyclobutan-1-ol

• Inchi： 1S/C12H15N3O/c13-6-12(4-9(16)5-12)8-1-2-10-11(3-8)15-7-14-10/h1-3,7,9,16H,4-6,13H2,(H,14,15)
• InChI Key： YQIDSGYARMYTRI-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=C3C(=C2)NC=N3)(CN)C1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-(aminomethyl)-3-(1H-1,3-benzodiazol-5-yl)cyclobutan-1-ol

Research Briefing on 3-(aminomethyl)-3-(1H-1,3-benzodiazol-5-yl)cyclobutan-1-ol (CAS: 2228227-34-5)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 3-(aminomethyl)-3-(1H-1,3-benzodiazol-5-yl)cyclobutan-1-ol (CAS: 2228227-34-5), a molecule of significant interest in the field of chemical biology and medicinal chemistry. The compound's unique structural features, combining a cyclobutane ring with a benzimidazole moiety and an aminomethyl group, make it a promising candidate for various therapeutic applications, including but not limited to, kinase inhibition and central nervous system (CNS) targeting.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its pharmacokinetic properties and biological activity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The study also reported preliminary in vitro data showing potent inhibitory activity against a subset of protein kinases implicated in inflammatory diseases, with IC50 values in the low nanomolar range.

Further investigations into the mechanism of action have revealed that 3-(aminomethyl)-3-(1H-1,3-benzodiazol-5-yl)cyclobutan-1-ol exhibits selective binding to specific kinase domains, as demonstrated through X-ray crystallography and molecular docking simulations. This selectivity is attributed to the compound's ability to form hydrogen bonds with key residues in the ATP-binding pocket, while the cyclobutane ring contributes to favorable binding entropy. These findings were corroborated by a 2024 study published in Nature Chemical Biology, which also highlighted the compound's potential as a scaffold for developing next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's effects on CNS targets. A 2023 paper in ACS Chemical Neuroscience reported that 3-(aminomethyl)-3-(1H-1,3-benzodiazol-5-yl)cyclobutan-1-ol crosses the blood-brain barrier (BBB) with moderate efficiency, as measured by in situ perfusion assays. The study further demonstrated its neuroprotective effects in rodent models of neurodegenerative diseases, suggesting potential applications in Alzheimer's and Parkinson's disease therapeutics.

Despite these promising results, challenges remain in optimizing the compound's metabolic stability and reducing off-target effects. A 2024 review in Drug Discovery Today emphasized the need for further structural modifications to address these issues, proposing several derivative designs currently under investigation. These include fluorination of the benzimidazole ring and substitution of the aminomethyl group to enhance metabolic resistance while maintaining target affinity.

In conclusion, 3-(aminomethyl)-3-(1H-1,3-benzodiazol-5-yl)cyclobutan-1-ol represents a versatile chemical scaffold with significant potential in multiple therapeutic areas. Ongoing research continues to elucidate its pharmacological profile and explore its applications in drug development. Future directions may include combination therapies and targeted delivery systems to maximize its clinical utility.